![molecular formula C16H13Cl2N3O4S2 B2872469 N'-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-2-((4-chlorophenyl)sulfonyl)acetohydrazide CAS No. 922822-07-9](/img/structure/B2872469.png)
N'-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-2-((4-chlorophenyl)sulfonyl)acetohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N'-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-2-((4-chlorophenyl)sulfonyl)acetohydrazide is a useful research compound. Its molecular formula is C16H13Cl2N3O4S2 and its molecular weight is 446.32. The purity is usually 95%.
BenchChem offers high-quality N'-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-2-((4-chlorophenyl)sulfonyl)acetohydrazide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N'-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-2-((4-chlorophenyl)sulfonyl)acetohydrazide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Novel Heterocyclic Compounds
The synthesis of novel heterocyclic compounds derived from related acetohydrazide precursors has been a subject of research. These studies involve the creation of compounds with potential biological activities, including antimicrobial and antiproliferative effects. For instance, research into compounds derived from 2-[3-(4-chlorophenyl)-5-(4-methoxybenzyl)-4H-1,2,4-triazol-4-yl]acetohydrazide has shown promising results in the inhibition of enzymes like lipase and α-glucosidase, which are significant for therapeutic applications in conditions like obesity and diabetes (Bekircan, Ülker, & Menteşe, 2015).
Antimicrobial and Antiproliferative Activities
The exploration of antimicrobial and antiproliferative activities of synthesized compounds is another area of research. Compounds synthesized from related acetohydrazides have been evaluated for their potential against various bacterial and fungal strains, as well as cancer cell lines. This research aims to discover new therapeutic agents that could be effective in treating infectious diseases and cancer. For example, studies have shown that certain synthesized compounds exhibit significant activity against microbial strains and cancer cell lines, highlighting their potential as chemotherapeutic agents (Sirajuddin, Uddin, Ali, & Tahir, 2013).
Inhibition of Tumor-Associated Enzymes
Research into the inhibition of tumor-associated enzymes, such as carbonic anhydrase IX, by halogenated sulfonamide derivatives, is crucial for developing targeted cancer therapies. These studies focus on the design and synthesis of compounds that can selectively inhibit tumor-associated enzymes, potentially leading to new treatments for cancer. The inhibition of carbonic anhydrase IX has been explored, with some compounds showing potent inhibitory activity, suggesting their utility as antitumor agents (Ilies et al., 2003).
properties
IUPAC Name |
N'-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-2-(4-chlorophenyl)sulfonylacetohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13Cl2N3O4S2/c1-25-12-7-6-11(18)15-14(12)19-16(26-15)21-20-13(22)8-27(23,24)10-4-2-9(17)3-5-10/h2-7H,8H2,1H3,(H,19,21)(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOXNLQIBZQXZMG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C2C(=C(C=C1)Cl)SC(=N2)NNC(=O)CS(=O)(=O)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13Cl2N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.